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Cat. No.: B086804 Get Quote

An In-depth Technical Guide to Aminoacetonitrile Bisulfate

Introduction and Historical Context
Aminoacetonitrile (H₂NCH₂CN), the simplest aminonitrile, is a highly reactive and unstable

colorless liquid at room temperature.[1] Its instability arises from the inherent incompatibility of

the nucleophilic amine group and the electrophilic nitrile group within the same molecule. To

mitigate this reactivity and allow for practical handling, storage, and transportation, it is

commonly converted into its more stable salt forms. The most prevalent of these are the

hydrochloride ([NCCH₂NH₃]⁺Cl⁻) and the bisulfate ([NCCH₂NH₃]⁺HSO₄⁻) salts.[1] This guide

will focus on the bisulfate form.

Historically, aminoacetonitrile gained significant attention beyond synthetic chemistry. In a

notable discovery, radio astronomy identified aminoacetonitrile in the Large Molecule Heimat, a

vast gas cloud located near the Galactic Center in the Sagittarius constellation.[1] This finding

is a crucial piece of evidence in the ongoing scientific debate regarding the cosmic abundance

and origin of glycine, a fundamental amino acid for which aminoacetonitrile is a direct

precursor.[1]

In the realm of medicinal chemistry, the aminoacetonitrile scaffold has served as the foundation

for a new class of synthetic anthelmintic compounds known as amino-acetonitrile derivatives

(AADs).[2] These compounds have shown high efficacy against parasitic nematodes, including

strains that have developed resistance to existing broad-spectrum anthelmintics, marking a

significant advancement in veterinary and potentially human medicine.[1][2]
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Physicochemical Properties
The properties of aminoacetonitrile bisulfate are summarized below. Data for the free base,

aminoacetonitrile, is included for context where relevant.

Property Value Source(s)

IUPAC Name
2-aminoacetonitrile; sulfuric

acid
[3][4][5]

Synonyms

Glycinonitrile bisulfate,

Aminoacetonitrile hydrogen

sulfate

[5][6][7]

CAS Number 151-63-3 [3][6][8]

Molecular Formula C₂H₆N₂O₄S [3][6][8]

Molecular Weight 154.15 g/mol [6][7][8]

Appearance
White to yellow to light beige

crystalline powder or chunks
[3][7]

Melting Point 120-125 °C [7]

Purity / Assay ≥97.5% (Titration with NaOH) [3]

pKa (conjugate acid)
5.34 (for Aminoacetonitrile free

base in H₂O)
[1]

Storage Temperature 2-8°C [7]

Synthesis and Experimental Protocols
Industrial Synthesis
The primary industrial route to aminoacetonitrile is the reaction of glycolonitrile with ammonia.

[1]

Reaction: HOCH₂CN + NH₃ → H₂NCH₂CN + H₂O
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The resulting aminoacetonitrile is typically kept in an aqueous solution and stabilized by

acidification with sulfuric acid to form the bisulfate salt, preventing self-reaction and

degradation.[9]

Caption: General synthesis and stabilization workflow for aminoacetonitrile bisulfate.

Detailed Experimental Protocol Example (Patent
JP2642466B2)
A patented method describes a high-yield synthesis of an aminoacetonitrile aqueous solution.

While this specific example uses formic acid and ammonium sulfite, it illustrates the core

reaction conditions. The formation of the bisulfate salt would be a subsequent stabilization step.

Objective: To produce a high-yield aqueous solution of aminoacetonitrile.[10]

Reactants:

Aqueous ammonia (28% by weight)

Glycolonitrile (50% by weight aqueous solution)[10]

Formic acid (used to pre-treat glycolonitrile)[10]

Ammonium sulfite monohydrate (as a stabilizer/catalyst)[10]

Procedure:

492 g of 28% aqueous ammonia and 2.2 g of ammonium sulfite monohydrate are charged

into a reactor equipped with a stirrer, thermometer, and condenser. The mixture is heated

to 50°C.[10]

Separately, 1.5 g of formic acid is added to 184 g of a 50% aqueous solution of

glycolonitrile.[10]

The glycolonitrile/formic acid solution is continuously fed into the ammonia mixture over a

period of 1 hour, maintaining the reaction temperature at 50°C.[10]
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After the addition is complete, the reaction is allowed to continue for an additional hour at

50°C.[10]

Outcome: The process yields approximately 686 g of an aminoacetonitrile aqueous solution

with a concentration of 12.9%, corresponding to a 96% yield.[10] To produce the bisulfate

salt, this solution would then be carefully neutralized with sulfuric acid.

Purification Protocol
For obtaining high-purity material, a common laboratory-scale purification method is

recrystallization.

Method: Recrystallise the aminoacetonitrile bisulfate salt from a mixture of ethanol (EtOH)

and diethyl ether (Et₂O).[7]

Procedure:

Dissolve the crude aminoacetonitrile bisulfate in a minimum amount of hot ethanol.

Allow the solution to cool slowly.

Gradually add diethyl ether to the solution to induce precipitation of the purified salt.

Collect the resulting crystals (described as hygroscopic leaflets) by filtration.[7]

Dry the crystals under vacuum to remove residual solvents.

Applications in Research and Drug Development
Aminoacetonitrile bisulfate is a valuable intermediate in several fields.

Precursor to Glycine: It can be hydrolyzed to produce the amino acid glycine, a fundamental

building block in biochemistry and a commercial product.[1][9]

Heterocyclic Synthesis: As a bifunctional molecule, it is a useful starting material for the

synthesis of various nitrogen-containing heterocyclic compounds.[1]

Anthelmintic Drug Development: The most prominent application is in the development of

Amino-Acetonitrile Derivatives (AADs). These compounds represent a new class of
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anthelmintics effective against parasitic nematodes.[1][2]

Mechanism of Action: AADs function as nematode-specific acetylcholine (ACh) receptor

agonists. This action leads to spastic paralysis of the parasite, causing its rapid expulsion

from the host organism.[1]

Caption: Logical relationship from aminoacetonitrile to its anthelmintic application.

Safety and Handling
Aminoacetonitrile bisulfate is a toxic compound and must be handled with appropriate safety

precautions.
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Safety Information Details Source(s)

GHS Pictograms

GHS06 (Skull and

Crossbones), GHS07

(Exclamation Mark)

[7]

Signal Word Danger / Warning [7][8]

Hazard Statements

H301: Toxic if swallowed.

H311: Toxic in contact with

skin. H331: Toxic if inhaled.

H315: Causes skin irritation.[8]

H319: Causes serious eye

irritation.[8] H335: May cause

respiratory irritation.[8]

[7]

Precautionary Statements

P261: Avoid breathing dust.[8]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[7]

Storage

Store in a cool, dry, well-

ventilated area between 2-8°C.

[7][11] Keep container tightly

closed and away from

incompatible substances like

strong oxidizers.[11]

Hazard Class 6.1 [7]
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Packing Group III [7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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